Cas no 4387-09-1 ( )

• Product Name: &nbsp
• CAS No: 4387-09-1
• MF: C₄H₈N₂O₃
• MW: 132.117920875549
• CID: 929221
• PubChem ID: 295974
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L6PCJ
• Aepfelsaeure-diamid
• CTK1D8270
• dl-Aepfelsaeure-diamid
• dl-malic acid diamide
• hydroxysuccinamide
• NSC165653
• Z9FCL3T8WK
• SCHEMBL158299
• 4387-09-1
• 2-hydroxybutanediamide
• malamide
• DTXSID40304413
• AKOS006340327
• NSC-165653
• Butanediamide, 2-hydroxy-
• UNII-Z9FCL3T8WK
•  

• Inchi： 1S/C4H8N2O3/c5-3(8)1-2(7)4(6)9/h2,7H,1H2,(H2,5,8)(H2,6,9)
• InChI Key： GYNXTHOOAGYMOK-UHFFFAOYSA-N
• SMILES： OC(C(N)=O)CC(N)=O

Computed Properties

• Exact Mass: 132.05354
• Monoisotopic Mass: 132.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 106.41
• LogP: 0.00740